Cas no 1217-81-8 (1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1))

• Product Name: 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1)
• CAS No: 1217-81-8
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 5907647
• PubChem ID: 9991724
• Update Time: 2025-06-11

1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(2-PHENYL-1H-INDOL-3-YL)-ETHYLAMINE
• 2-(2-phenyl-1H-indol-3-yl)ethanamine
• 2-(2-Phenyl-1H-indol-3-yl)ethanamine HCl
• 2-phenyltryptamine
• 1217-81-8
• SCHEMBL4875370
• DTXSID80433817
• 1H-Indole-3-ethanamine, 2-phenyl-
• 1217-80-7
• HQJIMWXWTRWIAL-UHFFFAOYSA-N
• AB23343
• 2-(2-phenyl-1h-indol-3-yl)ethylamine
• WS-01241
• MFCD06212953
• 2-(2-phenyl-1H-indol-3-yl)ethan-1-amine
• A804786
• P20763
• 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1)

• Inchi： 1S/C16H16N2/c17-11-10-14-13-8-4-5-9-15(13)18-16(14)12-6-2-1-3-7-12/h1-9,18H,10-11,17H2
• InChI Key： HQJIMWXWTRWIAL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(CCN)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.131348519g/mol
• Monoisotopic Mass: 236.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Melting Point: 262-264 °C

Additional information on 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1)

Recent Advances in the Study of 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) (CAS: 1217-81-8)

The compound 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) (CAS: 1217-81-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole core and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the key areas of research has been the optimization of synthetic routes for 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1). A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also reduces the environmental impact compared to traditional methods. The study highlighted the importance of the hydrochloride salt form in enhancing the compound's stability and bioavailability.

Pharmacological investigations have revealed that 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) exhibits notable activity as a serotonin receptor modulator. In vitro and in vivo studies conducted by researchers at the National Institutes of Health (NIH) showed that the compound has a high affinity for 5-HT2A and 5-HT2C receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The hydrochloride salt form was found to improve the compound's solubility and absorption profile, making it a more viable candidate for oral administration.

Another significant development is the exploration of the compound's anti-inflammatory properties. A recent study in the European Journal of Pharmacology (2024) reported that 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) inhibits the production of pro-inflammatory cytokines in macrophage cells. The researchers identified the compound's ability to modulate NF-κB signaling as a key mechanism underlying its anti-inflammatory effects. These findings open new avenues for its use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, the safety profile of 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) has been a focus of recent research. Toxicological studies conducted in animal models indicated that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully assess its long-term safety and potential drug-drug interactions.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the development of derivatives of 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1). Recent work published in ACS Chemical Neuroscience (2023) utilized molecular docking and dynamics simulations to predict the binding modes of the compound with various receptor targets. These computational insights are guiding the design of next-generation analogs with improved selectivity and potency.

In conclusion, the recent research on 1H-Indole-3-ethanamine, 2-phenyl-, hydrochloride (1:1) (CAS: 1217-81-8) underscores its multifaceted potential in drug discovery and development. From optimized synthesis methods to promising pharmacological activities, this compound represents a valuable scaffold for future therapeutic agents. Continued research efforts will be essential to fully realize its clinical applications and to explore its broader implications in chemical biology and medicine.